Cas no 230615-51-7 (2,3,4,5-Tetrahydro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine)

• Product Name: 2,3,4,5-Tetrahydro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine
• CAS No: 230615-51-7
• MF: C₁₃H₁₂F₃NO
• MW: 255.23569393158
• MDL: MFCD11042282
• CID: 67117
• PubChem ID: 21864732
• Update Time: 2024-10-30

2,3,4,5-Tetrahydro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-3(2H)-yl)-2,2,2-trifluoroethanone
• 1-(10-Azatricyclo[6.3.1.0]dodeca-2,4,6-trien-10-yl)-2,2,2-trifluoroethanone
• 1-(10-AZA-TRICYCLO[6.3.1.0]DODECA-2,4,6-TRIEN-10-YL)-2,2,2-TRIFLUORO-ETHANONE
• 1-(10-aza-tricyclo[6.3.1.02,7]dodeca-2(7),3,5-trien-10-yl)-2,2,2-trifluoro-ethanone
• 2,3,4,5-Tetrahydro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine
• Ethanone, 2,2,2-trifluoro-1-(1,2,4,5-tetrahydro-1,5-methano-3H-3-benzazepin-3-yl)-
• 1-(10-aza-tricyclo[6.3.1.0(2.7)]dodeca-2(7),3,5-trien-10-yl)-2,2,2-trifluoro-ethanone
• 1-(10-Aza-tricyclo[6.3.1.02,7]dodeca-2(7),3,5-triene-10-yl)-2,2,2-trifluoro-ethanone
• 3-(trifluoroacetyl)-2,3,4,5-tetrahydro-1H-1,5-methano-3-benzazepine
• AK102878
• LMOTUASGGOAXPT-UHFFFAOYSA-N
• RL02726
• FCH2893920
• AX8234417
• 1,5-Methano-1H-3-benzazepine, 2,3,4,5-tetrahydro-3-(trifluoroacetyl)-
• AKOS016005210
• 1-{10-AZATRICYCLO[6.3.1.0(2),?]DODECA-2(7),3,5-TRIEN-10-YL}-2,2,2-TRIFLUOROETHANONE
• SCHEMBL1971200
• 1-(10-aza-tricyclo[6.3.1.02,7]dodeca-2(7),3,5-trien-10-yl)-2,2,2trifluoro-ethanone
• DTXSID30619028
• DS-3966
• C13H12F3NO
• 1-(10-Aza-tricyclo(6.3.1.02.7]dodeca-2(7),3,5-trien-10-yl)-2.2,2-trifluoro-ethanone
• 2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-3H-1,5-methano-3-benzazepin-3-yl)ethan-1-one
• 230615-51-7
• FT-0701050
• J-506857
• 1-(10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-trien-10-yl)-2,2,2-trifluoroethanone
• AC-9012
• 2,2,2-trifluoro-1-(1,2,4,5-tetrahydro-3H-1,5-methanobenzo[d]azepin-3-yl)ethan-1-one
• CS-B0005
• 1-(10-aza-tricyclo[6.3.1.02.7]dodeca-2(7),3,5-trien-10-yl)-2,2,2-trifluoro-ethanone

• MDL： MFCD11042282
• Inchi： 1S/C13H12F3NO/c14-13(15,16)12(18)17-6-8-5-9(7-17)11-4-2-1-3-10(8)11/h1-4,8-9H,5-7H2
• InChI Key： LMOTUASGGOAXPT-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2C3C=CC=CC=3C(C1)C2)=O)(F)F

Computed Properties

• Exact Mass: 255.08700
• Monoisotopic Mass: 255.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.333
• Melting Point: 67-68 ºC
• Boiling Point: 381.7°C at 760 mmHg
• Flash Point: 184.7±27.9 °C
• Refractive Index: 1.528
• PSA: 20.31000
• LogP: 2.59990
• Vapor Pressure: No data available

2,3,4,5-Tetrahydro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature